molecular formula C15H22N4O4S B6260688 2-{5-[(4S)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazolidin-4-yl]pentanamido}ethyl 2-cyanoacetate CAS No. 2187431-25-8

2-{5-[(4S)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazolidin-4-yl]pentanamido}ethyl 2-cyanoacetate

Cat. No. B6260688
CAS RN: 2187431-25-8
M. Wt: 354.4
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a complex organic molecule with a molecular formula of C15H22N4O4S . It is used in pharmaceutical testing .


Molecular Structure Analysis

The molecular structure of this compound is quite complex, featuring a thieno[3,4-d]imidazolidin-4-yl ring system attached to a pentanamido group, which is further linked to an ethyl 2-cyanoacetate moiety . The molecule has several stereocenters, indicating that it can exist as multiple stereoisomers .

Mechanism of Action

The mechanism of action of this compound is not specified in the available resources. Its use in pharmaceutical testing suggests that it may have biological activity, but the exact nature of this activity would depend on the specific biological target .

Safety and Hazards

Specific safety and hazard information for this compound is not provided in the available resources. As with all chemicals, it should be handled with appropriate safety precautions to prevent exposure and contamination .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the reaction of 2-cyanoacetic acid with ethyl bromoacetate to form ethyl 2-cyanoacetate. This intermediate is then reacted with 2-amino-5-[(4S)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazolidin-4-yl]pentanoic acid to form the final product.", "Starting Materials": [ "2-cyanoacetic acid", "ethyl bromoacetate", "2-amino-5-[(4S)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazolidin-4-yl]pentanoic acid" ], "Reaction": [ "Step 1: Ethyl bromoacetate is reacted with 2-cyanoacetic acid in the presence of a base such as potassium carbonate to form ethyl 2-cyanoacetate.", "Step 2: Ethyl 2-cyanoacetate is then reacted with 2-amino-5-[(4S)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazolidin-4-yl]pentanoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP) to form the final product, 2-{5-[(4S)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazolidin-4-yl]pentanamido}ethyl 2-cyanoacetate." ] }

CAS RN

2187431-25-8

Product Name

2-{5-[(4S)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazolidin-4-yl]pentanamido}ethyl 2-cyanoacetate

Molecular Formula

C15H22N4O4S

Molecular Weight

354.4

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.